1-(tert-butylamino)-3-(((1S,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl)oxy)propan-2-ol hydrochloride

• IUPAC Name: 1-(tert-butylamino)-3-[(1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl)oxy]propan-2-ol;hydrochloride
• InChI: InChI=1S/C17H33NO2.ClH/c1-15(2,3)18-10-13(19)11-20-14-9-12-7-8-17(14,6)16(12,4)5;/h12-14,18-19H,7-11H2,1-6H3;1H
• InChI Key: PCFWSMCVMHOBQK-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC1(C(C2)OCC(CNC(C)(C)C)O)C)C.Cl
• Molecular Formula: C17H34ClNO2
• Molecular Weight: 319.9 g/mol
• CAS No.: 1217729-48-0

Description

1-(tert-butylamino)-3-(((1S,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl)oxy)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C17H34ClNO2 and its molecular weight is 319.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Beta-Adrenergic Blocking Activity

Research has delved into the synthesis of compounds closely related to 1-(tert-butylamino)-3-(((1S,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl)oxy)propan-2-ol hydrochloride, focusing on their beta-adrenergic blocking activity. For example, derivatives synthesized from thymol, a naturally occurring agent in Thymus vulgaris L., have demonstrated non-selective beta-adrenergic blocking activity. These compounds, including a tert-butyl derivative, showed activity in mouse ECG and isolated rat uterus models, antagonizing isoprenaline-induced tachycardia and blocking isoprenaline and adrenaline-induced relaxation of isolated rat uterus. This suggests the potential of these compounds for cardiovascular applications (D. Jindal et al., 2003).

Catalytic and Synthetic Applications

Research into the catalytic and synthetic applications of compounds related to this compound has been conducted. For instance, studies on the enantioselective α-hydroxylation of β-keto esters catalyzed by chiral S-timolol derivatives highlight the versatility of these compounds in organic synthesis. The most effective derivative, (R)-1-(tert-butylamino)-3-(3,4,5-trimethoxyphenoxy) propan-2-ol, demonstrated excellent yield and good enantioselectivity in the α-hydroxylation process using tert-butyl hydroperoxide as the oxidant (Yuanchun Cai et al., 2012).

Molecular Docking and Vibrational Spectroscopy Studies

Molecular docking and vibrational spectroscopy studies have been applied to molecules closely related to this compound, exploring their potential as adrenaline uptake inhibitors. These studies aim to understand the structural and bioactive nature of these compounds, contributing to CNS drug discovery by analyzing their inhibitory nature against adrenaline uptake inhibitor proteins (S. Sevvanthi et al., 2018).